Cas no 3080-99-7 (3,4-dihydro-2H-1,4-benzothiazine)

3,4-dihydro-2H-1,4-benzothiazine structure

3080-99-7 structure

Product Name:3,4-dihydro-2H-1,4-benzothiazine

CAS No:3080-99-7

MF:C₈H₉NS

MW:151.228760480881

MDL:MFCD04038593

CID:306825

PubChem ID:151064

Update Time:2025-04-19

3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

- 3,4-Dihydro-2H-benzo[b][1,4]thiazine
- 2H-1,4-Benzothiazine,3,4-dihydro-
- 3,4-DIHYDRO-2H-1,4-BENZOTHIAZINE
- 3,4-Dihydro-2H-benzo[1,4]thiazine
- 3,4-Dihydro-2H-benzo[1,4]thiazine hydrochloride
- 2,3-dihydro-4H-1,4-benzothiazine
- 2,3-dihydrobenzo-1,4-thiazine
- 2H-1,4-Benzothiazine,3,4-dihydro
- 2H-3,4-dihydro-1,4-benzothiazine
- 3,4-Dihydro-2H-1,4-benzothiazin
- MFCD04038593
- DTXSID20184811
- SCHEMBL88911
- CS-0006415
- 4H-1,4-Benzothiazine, 2,3-dihydro-
- BB 0218917
- SY079423
- HMS1630K02
- EN300-06758
- AKOS000117069
- 5B-009
- 2H-1,4-Benzothiazine, 3,4-dihydro-
- Z56943460
- C8H9NS
- Thiaphenomorpholine
- 3080-99-7
- AM803670
- FT-0677672
- NCGC00245421-01
- 6-Pyrazol-1-yl-nicotinicacidmethylester
- Benzothiomorpholine
- F1935-0005
- CHEMBL1622411
- 2,3-Dihydro-1,4-benzothiazine
- ALBB-006553
- DTXCID60107302
- STK504009
- 3,4-dihydro-2H-1,4-benzothiazine
- MDL： MFCD04038593
- Inchi： 1S/C8H9NS/c1-2-4-8-7(3-1)9-5-6-10-8/h1-4,9H,5-6H2
- InChI Key： YBBLSBDJIKMXNQ-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2NCC1

Computed Properties

Exact Mass: 151.04600
Monoisotopic Mass: 151.04557046 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 151.23
XLogP3: 2.2
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.147
Boiling Point: 274.4°C at 760 mmHg
Flash Point: 119.8°C
Refractive Index: 1.604
PSA: 37.33000
LogP: 2.34220

3,4-dihydro-2H-1,4-benzothiazine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3,4-dihydro-2H-1,4-benzothiazine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dihydro-2H-1,4-benzothiazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM154562-5g	3,4-Dihydro-2H-benzo[1,4]thiazine	3080-99-7	97%	5g	$192	2021-08-05
Chemenu	CM154562-10g	3,4-Dihydro-2H-benzo[1,4]thiazine	3080-99-7	97%	10g	$337	2021-08-05
Chemenu	CM154562-25g	3,4-Dihydro-2H-benzo[1,4]thiazine	3080-99-7	97%	25g	$776	2021-08-05
Alichem	A019064533-5g	3,4-Dihydro-2H-benzo[b][1,4]thiazine	3080-99-7	97%	5g	$194.91	2023-09-02
Alichem	A019064533-10g	3,4-Dihydro-2H-benzo[b][1,4]thiazine	3080-99-7	97%	10g	$342.32	2023-09-02
Alichem	A019064533-25g	3,4-Dihydro-2H-benzo[b][1,4]thiazine	3080-99-7	97%	25g	$789.29	2023-09-02
Fluorochem	042819-1g	3,4-Dihydro-2H-1,4-benzothiazine	3080-99-7	95%	1g	￡44.00	2022-03-01
Fluorochem	042819-5g	3,4-Dihydro-2H-1,4-benzothiazine	3080-99-7	95%	5g	￡165.00	2022-03-01
Fluorochem	042819-10g	3,4-Dihydro-2H-1,4-benzothiazine	3080-99-7	95%	10g	￡288.00	2022-03-01
Fluorochem	042819-25g	3,4-Dihydro-2H-1,4-benzothiazine	3080-99-7	95%	25g	￡664.00	2022-03-01

3,4-dihydro-2H-1,4-benzothiazine Related Literature

1. In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction for the synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives

B. V. Subba Reddy,Y. Vikram Reddy,P. Subba Lakshumma,G. Narasimhulu,J. S. Yadav,B. Sridhar,P. Purushotham Reddy,A. C. Kunwar RSC Adv. 2012 2 10661
2. An efficient copper-catalyzed synthesis of hexahydro-1H- phenothiazines

D. J. C. Prasad,Govindasamy Sekar Org. Biomol. Chem. 2009 7 5091
3. Pummerer reaction of 2-vinylcyclopropyl sulfoxides: generation and reactions of butadienylthionium ion intermediates

Tetsuo Iwama,Harutoshi Matsumoto,Hiroshi Shimizu,Tadashi Kataoka,Osamu Muraoka,Genzoh Tanabe J. Chem. Soc. Perkin Trans. 1 1998 1569
4. Intermolecular sulfenoamination of alkenes with sulfonamides and N-sulfanylsuccinimides to access β-sulfonylamino sulfides and dihydrobenzothiazines

Tao Liu,Jun Tian,Wen-Chao Gao,Hong-Hong Chang,Qiang Liu,Xing Li,Wen-Long Wei Org. Biomol. Chem. 2017 15 5983
5. 2,2-Dimethyl-3,4-dihydro-2H-1,4-benzoxazines as isosteres of 2,2-dimethylchromans acting as inhibitors of insulin release and vascular smooth muscle relaxants

Bernard Pirotte,Xavier Florence,Eric Goffin,Philippe Lebrun Med. Chem. Commun. 2019 10 431

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Cas no 3080-99-7 (3,4-dihydro-2H-1,4-benzothiazine)

3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,4-dihydro-2H-1,4-benzothiazine Security Information

3,4-dihydro-2H-1,4-benzothiazine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,4-dihydro-2H-1,4-benzothiazine Pricemore >>

3,4-dihydro-2H-1,4-benzothiazine Related Literature

Related Categories

3080-99-7 (3,4-dihydro-2H-1,4-benzothiazine) Related Products